3-(4-(4-Bromophenoxy)phenyl)propanoic acid

• Molecular Formula: C15H13BrO3
• Molecular Weight: 321.16 g/mol
• IUPAC Name: 3-[4-(4-bromophenoxy)phenyl]propanoic acid
• InChI: InChI=1S/C15H13BrO3/c16-12-4-8-14(9-5-12)19-13-6-1-11(2-7-13)3-10-15(17)18/h1-2,4-9H,3,10H2,(H,17,18)
• InChI Key: SXLMWFLXPKZOOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCC(=O)O)OC2=CC=C(C=C2)Br
• CAS No.: 881402-44-4

Description

3-(4-(4-Bromophenoxy)phenyl)propanoic acid is an organic compound with the molecular formula C15H13BrO3 and a molecular weight of 321.173 g/mol . This compound belongs to the class of phenylpropanoic acids, which are characterized by a benzene ring conjugated to a propanoic acid moiety . It is a rare and unique chemical often used in early discovery research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-(4-Bromophenoxy)phenyl)propanoic acid typically involves the reaction of 4-bromophenol with 4-bromobenzyl bromide in the presence of a base to form 4-(4-bromophenoxy)benzyl bromide. This intermediate is then reacted with malonic acid in the presence of a strong base to yield the final product .

Industrial Production Methods

This often includes the use of automated reactors and continuous flow systems to ensure consistent production .

Chemical Reactions Analysis

Types of Reactions

3-(4-(4-Bromophenoxy)phenyl)propanoic acid undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the bromine substituent to a hydrogen atom, forming phenylpropanoic acid derivatives.

Substitution: Nucleophilic substitution reactions can replace the bromine atom with various nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions typically use reagents like sodium azide (NaN3) or thiourea (NH2CSNH2) under basic conditions.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Phenylpropanoic acid derivatives.

Substitution: Various substituted phenylpropanoic acids depending on the nucleophile used.

Scientific Research Applications

3-(4-(4-Bromophenoxy)phenyl)propanoic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs targeting specific pathways.

Industry: Utilized in the production of specialty chemicals and materials.

Comparison with Similar Compounds

Similar Compounds

3-(4-Bromophenyl)propanoic acid: Similar structure but lacks the additional phenoxy group, resulting in different chemical properties and reactivity.

3-(4-(4-Fluorophenoxy)phenyl)propanoic acid: Fluorine substituent instead of bromine, leading to variations in biological activity and binding affinity.

Uniqueness

3-(4-(4-Bromophenoxy)phenyl)propanoic acid is unique due to its specific bromine and phenoxy substituents, which confer distinct chemical and biological properties. These features make it a valuable compound for research and development in various scientific fields .